Cas no 1519426-91-5 (1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl-)
1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl-
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- Inchi: 1S/C4H4N2O2S/c1-2-5-3(4(7)8)6-9-2/h1H3,(H,7,8)
- InChI Key: LSKKYWOYTORNLY-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C(O)=O)=N1
1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262352-1.0g |
5-methyl-1,2,4-thiadiazole-3-carboxylic acid |
1519426-91-5 | 1.0g |
$986.0 | 2023-03-01 | ||
| Enamine | EN300-262352-2.5g |
5-methyl-1,2,4-thiadiazole-3-carboxylic acid |
1519426-91-5 | 2.5g |
$2043.0 | 2023-03-01 | ||
| Enamine | EN300-262352-5.0g |
5-methyl-1,2,4-thiadiazole-3-carboxylic acid |
1519426-91-5 | 5.0g |
$2587.0 | 2023-03-01 | ||
| Enamine | EN300-262352-10.0g |
5-methyl-1,2,4-thiadiazole-3-carboxylic acid |
1519426-91-5 | 10.0g |
$3253.0 | 2023-03-01 |
1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl-
Comprehensive Overview of 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- (CAS No. 1519426-91-5)
The 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- (CAS No. 1519426-91-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique thiadiazole ring structure, is increasingly being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets effectively.
In recent years, the demand for 5-methyl-1,2,4-thiadiazole-3-carboxylic acid has surged due to its versatility in organic synthesis. Its carboxylic acid functional group allows for easy derivatization, making it a valuable intermediate for creating compounds with enhanced pharmacological properties. The compound's thiadiazole core is known to exhibit remarkable stability and reactivity, which is why it is frequently employed in the design of small-molecule inhibitors and enzyme modulators. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and low off-target effects.
One of the most searched questions related to 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- revolves around its potential applications in antimicrobial and anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit promising activity against a range of pathogens, making it a candidate for addressing the global challenge of antibiotic resistance. Additionally, its structural similarity to other bioactive heterocyclic compounds has sparked interest in its use for developing neuroprotective and anticancer therapies. These applications are particularly relevant in the context of rising healthcare demands and the need for innovative treatments.
From an industrial perspective, CAS No. 1519426-91-5 is also gaining traction in the agrochemical sector. Its derivatives are being investigated for their potential as pesticides and herbicides, offering a sustainable alternative to traditional agrochemicals. The compound's ability to disrupt specific metabolic pathways in pests while minimizing environmental impact aligns with the growing emphasis on green chemistry and eco-friendly solutions. This is especially pertinent given the increasing regulatory scrutiny on conventional agrochemicals and the push for safer, more sustainable farming practices.
Another area of interest is the compound's role in material science. The thiadiazole ring's electronic properties make it a candidate for use in organic semiconductors and photovoltaic materials. Researchers are exploring its incorporation into conductive polymers and light-emitting diodes (LEDs), which could revolutionize the electronics industry. This aligns with the global shift toward renewable energy and energy-efficient technologies, a topic that dominates current scientific and industrial discourse.
In summary, 1,2,4-Thiadiazole-3-carboxylic acid, 5-methyl- (CAS No. 1519426-91-5) is a multifaceted compound with broad applications across multiple industries. Its unique chemical structure and reactivity profile make it a valuable asset in drug discovery, agrochemical development, and advanced material design. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.
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